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Compound of Interest

Compound Name: Methyl glycinate

Cat. No.: B1584228

Welcome to the technical support center for methyl glycinate hydrochloride. This guide is
designed for researchers, scientists, and drug development professionals to ensure safe and
effective handling and storage of this compound in a laboratory setting.

Frequently Asked Questions (FAQS)
General Information

Q1: What is methyl glycinate hydrochloride and what are its common applications in
research?

Methyl glycinate hydrochloride is the hydrochloride salt of methyl glycinate, which is the
methyl ester of the amino acid glycine. It is a white crystalline powder that is soluble in water.[1]
[2][3] In research and drug development, it is widely used as a building block in peptide
synthesis and as an intermediate for various pharmaceutical compounds.[4]

Storage and Handling

Q2: What are the ideal storage conditions for methyl glycinate hydrochloride?

Methyl glycinate hydrochloride should be stored in a tightly closed container in a cool, dry, and
well-ventilated area.[5][6][7] It is hygroscopic, meaning it readily absorbs moisture from the air,
so proper sealing of the container is crucial to maintain its integrity.[2][8] Store it away from
incompatible substances, particularly strong oxidizing agents.[1][4][9][10]
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Q3: My methyl glycinate hydrochloride has clumped together. Can I still use it?

Clumping is a common issue with hygroscopic compounds like methyl glycinate hydrochloride
and is usually caused by moisture absorption.[8] While you can break up the clumps with a
spatula, the presence of moisture may affect the compound's reactivity and the stoichiometry of
your reactions.[8] For moisture-sensitive experiments, it is recommended to dry the compound
under vacuum before use.[11]

Q4: What personal protective equipment (PPE) should | wear when handling methyl glycinate
hydrochloride?

It is essential to wear appropriate PPE to minimize exposure. This includes:
o Eye/Face Protection: Safety glasses with side shields or goggles.[5][6][10]
» Skin Protection: Impervious gloves and protective clothing to prevent skin contact.[5][6][10]

o Respiratory Protection: In situations where dust is generated, a NIOSH-approved respirator
is recommended.[6][9][12]

Always handle the compound in a well-ventilated area, preferably in a fume hood, to avoid
inhalation of dust.[5][6]

Troubleshooting Experimental Issues

Q5: My reaction yield is lower than expected. Could the handling of methyl glycinate
hydrochloride be a factor?

Yes, improper handling can significantly impact reaction outcomes. The most likely culprit is the
hygroscopic nature of the compound. If it has absorbed moisture, the actual mass of the
anhydrous compound will be less than the weighed amount, leading to incorrect stoichiometry.
For best results, ensure the compound is dry, consider drying it under vacuum before use, and
handle it quickly to minimize air exposure.[8][11]

Q6: I'm observing inconsistent results in my experiments. What should | check regarding my
methyl glycinate hydrochloride?
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Inconsistent results can stem from the degradation of the reagent. Ensure that the container is
always tightly sealed after use to prevent moisture absorption and potential degradation.[7][8] If
the compound is old or has been stored improperly, its purity may be compromised. It is
advisable to use a fresh batch or re-purify the existing stock if you suspect degradation.

Quantitative Data Summary

The following table summarizes key quantitative data for methyl glycinate hydrochloride.

Property Value Source
Molecular Formula C3H7NO:z - HCI [1]
Molecular Weight 125.56 g/mol [1]
Melting Point 173 - 177 °C (decomposes) [1][10]
Water Solubility >1000 g/L (at 20 °C) [21[3114]

Experimental Protocols
Protocol 1: Drying Hygroscopic Methyl Glycinate
Hydrochloride

This protocol describes the process for drying methyl glycinate hydrochloride that may have
absorbed atmospheric moisture.

Materials:

o Methyl glycinate hydrochloride

e Vacuum oven or desiccator with a suitable desiccant (e.g., phosphorus pentoxide)
¢ Schlenk flask or other suitable glassware

Procedure:

o Place the methyl glycinate hydrochloride in a clean, dry Schlenk flask.
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o Attach the flask to a vacuum line.

» Slowly apply a vacuum to avoid creating a fine powder that could be drawn into the vacuum
line.

e Heat the sample gently under vacuum if using a vacuum oven. Do not exceed the
decomposition temperature. A temperature of 40-50°C is generally safe.

« Continue drying for several hours or until the weight of the compound remains constant.

e Once dry, store the compound in a desiccator over a fresh desiccant or in a glovebox with an
inert atmosphere.

Visual Guides
Workflow for Handling Methyl Glycinate Hydrochloride
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Workflow for Handling Methyl Glycinate Hydrochloride
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Caption: Standard workflow for handling methyl glycinate hydrochloride.
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Decision Tree for Troubleshooting Clumped Reagent

Troubleshooting Clumped Methyl Glycinate Hydrochloride
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Caption: Decision-making for using clumped methyl glycinate hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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